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Compound of Interest

Compound Name: Finsolv TN

CAS No.: 74565-11-0

Cat. No.: B12644890

Get Quote

Introduction
The demand for long-lasting makeup that maintains its appearance throughout the day without

significant degradation continues to grow. Formulating for longevity, however, presents a

significant challenge: balancing wear-resistance with a comfortable, non-occlusive skin feel.

Finsolv TN, with the INCI name C12-15 Alkyl Benzoate, is a highly versatile emollient ester

that addresses this challenge.[1][2][3][4] It is a clear, practically odorless liquid known for its

exceptional solvency, pigment-dispersing capabilities, and lightweight, non-greasy feel.[5][6][7]

[8]

These application notes provide a comprehensive guide for researchers, scientists, and

formulators on leveraging the unique properties of Finsolv TN to develop high-performance,

long-lasting color cosmetic products, including foundations, lipsticks, and concealers. By acting

as an effective solvent for film formers and a superior wetting agent for pigments, Finsolv TN
enhances the creation of a flexible, uniform, and durable film on the skin, significantly

improving wear, transfer resistance, and user comfort.[5][9]
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Finsolv TN's efficacy in long-lasting makeup stems from its multifunctional properties. As a

low-molecular-weight ester, it provides excellent spreadability and imparts a silky, non-oily

finish.[3][10] Its primary roles in enhancing longevity are:

Superior Solubilizer: Finsolv TN is an excellent solvent for common organic ingredients

used in long-wear formulas, particularly film-forming polymers and UV filters.[5][8] This

ensures these ingredients are homogeneously dispersed within the formulation, leading to a

more consistent and resilient film upon application.

Pigment Wetting and Dispersion: It effectively wets and disperses pigments, which is crucial

for achieving uniform color and preventing agglomeration.[4][7] A well-dispersed system

results in a smoother application and a more flexible film that resists cracking and flaking

over time.

Enhanced Film Flexibility: By plasticizing the film formed by polymers, Finsolv TN improves

its flexibility. This allows the makeup to move with the skin, preventing the dry, tight feeling

often associated with long-wear products and reducing the likelihood of the film breaking

down due to facial movements.

Improved Feel and Reduced Tack: It imparts a dry, lubricating feel and acts as an anti-tack

agent, improving the sensory profile of the final product.[5][8] This encourages consumer

compliance, as the product feels comfortable for extended wear.
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Caption: Mechanism of Finsolv TN in enhancing makeup longevity.
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Formulation Guidelines
Finsolv TN can be incorporated into the oil phase of various cosmetic emulsions (W/O, O/W)

and anhydrous systems. A typical use level ranges from 1% to 15%, depending on the desired

sensory feel and the concentration of other oil-soluble ingredients.

Below are example formulations for a long-wearing liquid foundation, comparing a control

formula to one optimized with Finsolv TN.

Table 1: Example Long-Wear Foundation Formulations
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Phase INCI Name
% w/w

(Control)
% w/w (Finsolv

TN Formula)
Function

A
Cyclopentasilo
xane

45.00 38.00 Volatile Carrier

Dimethicone 10.00 8.00 Emollient

Finsolv TN (C12-

15 Alkyl

Benzoate)

- 10.00
Solvent,

Emollient

Cetyl PEG/PPG-

10/1

Dimethicone

2.00 2.00 Emulsifier

Trimethylsiloxysil

icate
5.00 5.00 Film Former

Tribehenin 1.50 1.50 Structurant

B Titanium Dioxide 8.00 8.00 Pigment

Iron Oxides

(Yellow, Red,

Black)

2.50 2.50 Pigment

C Deionized Water Q.S. to 100 Q.S. to 100 Vehicle

Butylene Glycol 5.00 5.00 Humectant

Sodium Chloride 1.00 1.00 Stabilizer

Phenoxyethanol 0.80 0.80 Preservative

| | Disodium EDTA | 0.20 | 0.20 | Chelating Agent |

Procedure:

Combine Phase A ingredients and heat to 75°C. Mix until uniform.

Add Phase B pigments to Phase A and homogenize until pigments are fully dispersed.
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In a separate vessel, combine Phase C ingredients and heat to 75°C. Mix until all solids are

dissolved.

Slowly add Phase C to the combined Phase A/B with continuous homogenization.

Cool the batch to room temperature while mixing.

Experimental Protocols
To validate the performance benefits of Finsolv TN, the following protocols are recommended.

These tests are designed to provide quantitative and qualitative data on the key attributes of

long-lasting makeup.

Protocol 1: Transfer Resistance Assessment
Objective: To quantify the amount of product transferred from a substrate to a secondary

surface after a set time and under controlled pressure.

Methodology:

Substrate Preparation: Use a standardized substrate like Vitro-Skin® or a cosmetic sponge

covered with Transpore® tape to mimic skin.[11][12]

Product Application: Apply a precise amount (e.g., 2 mg/cm²) of the foundation formula onto

the substrate and spread evenly.

Drying Time: Allow the product to set for a specified period (e.g., 30 minutes) under

controlled temperature and humidity (22°C, 50% RH).

Transfer: Use a device like a Crockmeter or a custom rig to press a white cotton fabric

swatch onto the applied product with a constant force (e.g., 250g) for a set duration (e.g., 10

seconds).

Analysis: Measure the color difference (ΔE) on the cotton swatch using a spectrophotometer
or colorimeter. A lower ΔE value indicates less transfer and superior resistance.[13]
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Caption: Experimental workflow for transfer resistance testing.

Protocol 2: Water & Sebum Resistance Evaluation
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Objective: To assess the integrity of the makeup film after exposure to simulated perspiration

and sebum.

Methodology:

Application: Apply 2 mg/cm² of the product to a substrate (e.g., Vitro-Skin®). Allow to dry for

30 minutes.

Immersion/Exposure:

Water Resistance: Immerse the substrate in a temperature-controlled water bath (e.g.,

29°C) for a defined period (e.g., 20 minutes).[14][15]

Sebum Resistance: Gently blot the surface with a standardized artificial sebum solution

and let it sit for 1 hour.

Drying: Remove the substrate and allow it to air dry without blotting.

Analysis:

Gravimetric: Weigh the substrate before application and after exposure to determine mass

loss.

Visual/Instrumental: Visually score the film for signs of degradation (e.g., streaking, fading)

on a 1-5 scale. Alternatively, measure the Lab* values before and after exposure to

calculate the change in color (ΔE). A lower mass loss, lower visual degradation score, or
lower ΔE indicates better resistance.

Protocol 3: Sensory Panel for Longevity and Comfort
Objective: To evaluate the product's performance and feel over an extended period through

trained human panelists.

Methodology:

Panelist Selection: Recruit a panel of at least 10-15 qualified subjects with relevant skin

types.
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Application: A trained technician applies the test and control formulations to randomized half-

face sections on each panelist.

Evaluation Schedule: Panelists evaluate the products at set time intervals (e.g., T=0, T=4

hours, T=8 hours).

Attributes for Evaluation: Using a standardized scale (e.g., 1-10), panelists rate attributes

such as:

Performance: Coverage, Color Stability, Flaking/Cracking, Shine/Mattifying Effect.

Comfort: Tackiness, Dryness, Tightness, Overall Feel.

Data Analysis: Use statistical methods (e.g., ANOVA, t-tests) to determine significant

differences between the formulations over time.[16][17]

Expected Results & Data Presentation
The inclusion of Finsolv TN is expected to yield significant improvements in key performance

metrics. The data should be summarized in clear, concise tables for easy comparison.

Table 2: Summary of Performance Evaluation Data (Hypothetical)

Parameter Method
Control

Formulation
Finsolv TN

Formula
Improvement

Transfer

Resistance

Instrumental
(ΔE*)

12.5 4.8 61.6%

Water

Resistance

Visual Score (1-

5, 1=Best)
3.8 1.9 50.0%

8-Hour Wear
Sensory Panel

(Coverage, 1-10)
5.2 8.1 55.8%

| 8-Hour Comfort | Sensory Panel (Tackiness, 1-10) | 6.5 | 2.3 | 64.6% |

Conclusion
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Finsolv TN (C12-15 Alkyl Benzoate) is a highly effective multifunctional ingredient for the

development of long-lasting makeup. Its ability to solubilize film formers, disperse pigments,

and improve the sensory profile of formulations allows for the creation of products that offer

superior wear, transfer resistance, and comfort.[1][5][8] By following the outlined protocols,

formulators can effectively substantiate claims and optimize their products to meet the stringent

demands of the modern cosmetics consumer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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